Cas no 50827-57-1 (2,5-Cyclohexadiene-1,4-dione,2-(hydroxymethyl)-6-methoxy-)

• Product Name: 2,5-Cyclohexadiene-1,4-dione,2-(hydroxymethyl)-6-methoxy-
• CAS No: 50827-57-1
• MF: C₈H₈O₄
• MW: 168.146722793579
• CID: 368281
• PubChem ID: 321309
• Update Time: 2025-04-19

2,5-Cyclohexadiene-1,4-dione,2-(hydroxymethyl)-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,2-(hydroxymethyl)-6-methoxy-
• 2-(hydroxymethyl)-6-methoxycyclohexa-2,5-diene-1,4-dione
• 2-HYDROXYMETHYL-6-METHOXY-1,4-BENZOQUINONE
• 2,5-Cyclohexadiene-1,4-dione,2-(hydroxymethyl)-6-methoxy
• 2-methoxy-6-hydroxymethyl-1,4-benzoquinone
• NSC 271291
• 2-(hydroxymethyl)-6-methoxy-1,4-benzoquinone
• NSC271291
• InChI=1/C8H8O4/c1-12-7-3-6(10)2-5(4-9)8(7)11/h2-3,9H,4H2,1H
• AKOS015912711
• 2-Hydroxymethyl-6-methoxy-1,4-benzoquinone, 97%
• 2-Hydroxymethyl-6-methoxybenzoquinone
• NSC-271291
• DTXSID80198858
• 2,5-Cyclohexadiene-1,4-dione, 2-(hydroxymethyl)-6-methoxy-
• UNII-2I1TAC45R0
• FT-0639946
• 50827-57-1
• 2-(HYDROXYMETHYL)-6-METHOXY-2,5-CYCLOHEXADIENE-1,4-DIONE
• 2I1TAC45R0
• SCHEMBL2404062
• CHEMBL4289608

• Inchi： 1S/C8H8O4/c1-12-7-3-6(10)2-5(4-9)8(7)11/h2-3,9H,4H2,1H3
• InChI Key： PXEBZHWTQGYVCO-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C=C(CO)C1=O)=O

Computed Properties

• Exact Mass: 168.04200
• Monoisotopic Mass: 168.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.6
• Topological Polar Surface Area: 63.6A^2

Experimental Properties

• Density: 1.32
• Melting Point: 155-157 °C(lit.)
• Boiling Point: 343.9°Cat760mmHg
• Flash Point: 145°C
• Refractive Index: 1.541
• PSA: 63.60000
• LogP: -0.41280

2,5-Cyclohexadiene-1,4-dione,2-(hydroxymethyl)-6-methoxy- Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones